Cas no 930006-14-7 (2-({1-(furan-2-yl)methyl-5-phenyl-1H-imidazol-2-yl}sulfanyl)-N-(propan-2-yl)acetamide)

• Product Name: 2-({1-(furan-2-yl)methyl-5-phenyl-1H-imidazol-2-yl}sulfanyl)-N-(propan-2-yl)acetamide
• CAS No: 930006-14-7
• MF: C₁₉H₂₁N₃O₂S
• MW: 355.453943014145
• CID: 5454636
• Update Time: 2025-05-22

2-({1-(furan-2-yl)methyl-5-phenyl-1H-imidazol-2-yl}sulfanyl)-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(furan-2-ylmethyl)-5-phenylimidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
• 2-({1-(furan-2-yl)methyl-5-phenyl-1H-imidazol-2-yl}sulfanyl)-N-(propan-2-yl)acetamide

• Inchi： 1S/C19H21N3O2S/c1-14(2)21-18(23)13-25-19-20-11-17(15-7-4-3-5-8-15)22(19)12-16-9-6-10-24-16/h3-11,14H,12-13H2,1-2H3,(H,21,23)
• InChI Key： RROQIQDSPNFSKJ-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)CSC1N(CC2=CC=CO2)C(C2=CC=CC=C2)=CN=1

Additional information on 2-({1-(furan-2-yl)methyl-5-phenyl-1H-imidazol-2-yl}sulfanyl)-N-(propan-2-yl)acetamide

Compound CAS No. 930006-14-7: A Comprehensive Overview of 2-{[1-(furan-2-yl)methyl-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide

The compound with CAS No. 930006-14-7, known as 2-{[1-(furan-2-yl)methyl-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a furan ring, a imidazole ring, and a sulfanyl group, all of which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The presence of the imidazole ring and the furan moiety makes it an ideal candidate for exploring anti-inflammatory and antioxidant activities. Researchers have reported that this compound exhibits promising results in inhibiting inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The synthesis of CAS No. 930006-14_7 involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the formation of the imidazole ring through cyclization reactions and the subsequent introduction of the furan group via nucleophilic substitution. The use of modern catalysts and reaction conditions has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, this compound has shown great promise in the field of materials science. Its unique electronic properties, derived from the conjugated system formed by the imidazole and furan rings, make it an excellent candidate for use in organic electronics. Recent research has demonstrated its potential as a component in flexible electronics and light-emitting diodes (LEDs), where its stability and conductivity are highly advantageous.

Moreover, the sulfanyl group in this compound plays a crucial role in its ability to act as a sulfur donor in various chemical reactions. This property has led to its exploration as a ligand in transition metal catalysis, where it can enhance the catalytic activity of metal complexes in processes such as hydrogenation and oxidation reactions.

The structural complexity of CAS No. 930006_14_7 also makes it an interesting subject for computational chemistry studies. Advanced molecular modeling techniques have been employed to investigate its electronic structure, reactivity, and interactions with biological systems. These studies have provided valuable insights into its potential as a drug candidate and have guided further experimental work.

In conclusion, CAS No. 930006_14_7 is a versatile compound with a wide range of applications in chemistry, pharmacology, and materials science. Its unique structure and properties make it a valuable tool for researchers seeking to develop innovative solutions in these fields. As ongoing research continues to uncover new aspects of its behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.